![molecular formula C19H22N2O3S B3446821 4-methyl-N-(3-methylphenyl)-3-(1-pyrrolidinylsulfonyl)benzamide](/img/structure/B3446821.png)
4-methyl-N-(3-methylphenyl)-3-(1-pyrrolidinylsulfonyl)benzamide
Overview
Description
4-methyl-N-(3-methylphenyl)-3-(1-pyrrolidinylsulfonyl)benzamide, also known as MPSP, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. MPSP is a sulfonamide derivative and has been shown to have various biochemical and physiological effects, making it a promising candidate for future research.
Mechanism of Action
The mechanism of action of 4-methyl-N-(3-methylphenyl)-3-(1-pyrrolidinylsulfonyl)benzamide is not fully understood, but it is believed to work by inhibiting the activity of enzymes involved in the inflammatory response. Specifically, this compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in the production of inflammatory mediators.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In addition to its anti-inflammatory and analgesic effects, this compound has been shown to have antioxidant and anticonvulsant effects. This compound has also been shown to have an effect on the immune system, specifically on the production of cytokines.
Advantages and Limitations for Lab Experiments
One advantage of using 4-methyl-N-(3-methylphenyl)-3-(1-pyrrolidinylsulfonyl)benzamide in lab experiments is its relatively low toxicity compared to other compounds with similar effects. This compound has also been shown to have good solubility in water, making it easier to work with in lab experiments. However, one limitation of using this compound in lab experiments is its limited availability, which may make it difficult to obtain for some researchers.
Future Directions
There are several potential future directions for research involving 4-methyl-N-(3-methylphenyl)-3-(1-pyrrolidinylsulfonyl)benzamide. One area of interest is the potential use of this compound in the treatment of neurodegenerative diseases such as Alzheimer's disease. Another area of interest is the use of this compound in the treatment of cancer, as it has been shown to have anti-tumor effects in some studies. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in various disease states.
Scientific Research Applications
4-methyl-N-(3-methylphenyl)-3-(1-pyrrolidinylsulfonyl)benzamide has been the subject of various scientific studies due to its potential therapeutic applications. One study found that this compound has anti-inflammatory effects and may be useful in the treatment of inflammatory diseases such as rheumatoid arthritis. Another study showed that this compound has analgesic effects and may be useful in the treatment of pain.
properties
IUPAC Name |
4-methyl-N-(3-methylphenyl)-3-pyrrolidin-1-ylsulfonylbenzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H22N2O3S/c1-14-6-5-7-17(12-14)20-19(22)16-9-8-15(2)18(13-16)25(23,24)21-10-3-4-11-21/h5-9,12-13H,3-4,10-11H2,1-2H3,(H,20,22) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HIOSXMMOWIAXBZ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)NC(=O)C2=CC(=C(C=C2)C)S(=O)(=O)N3CCCC3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H22N2O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
358.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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